molecular formula C5H6BrN3O3 B8005985 methyl 2-(5-bromo-3-oxo-1H-1,2,4-triazol-2-yl)acetate

methyl 2-(5-bromo-3-oxo-1H-1,2,4-triazol-2-yl)acetate

Cat. No.: B8005985
M. Wt: 236.02 g/mol
InChI Key: YYNNAFSZZVLDCB-UHFFFAOYSA-N
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Description

methyl 2-(5-bromo-3-oxo-1H-1,2,4-triazol-2-yl)acetate is a chemical compound with unique properties and applications in various fields. It is known for its stability and reactivity, making it a valuable compound in scientific research and industrial applications.

Preparation Methods

The preparation of methyl 2-(5-bromo-3-oxo-1H-1,2,4-triazol-2-yl)acetate involves several synthetic routes and reaction conditions. One common method includes the use of N-protective indole and halogenated hydrocarbon as raw materials. The reaction is carried out under the action of a manganese catalyst and magnesium metal, resulting in the desired compound . Industrial production methods often involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity.

Chemical Reactions Analysis

methyl 2-(5-bromo-3-oxo-1H-1,2,4-triazol-2-yl)acetate undergoes various types of chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include oxidizing agents like potassium permanganate and reducing agents such as sodium borohydride. The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation reactions may yield carboxylic acids, while reduction reactions can produce alcohols .

Scientific Research Applications

methyl 2-(5-bromo-3-oxo-1H-1,2,4-triazol-2-yl)acetate has a wide range of scientific research applications. In chemistry, it is used as a reagent in organic synthesis and as a catalyst in various reactions. In biology, it is studied for its potential therapeutic effects and interactions with biological molecules. In medicine, it is explored for its potential use in drug development and treatment of diseases. Industrial applications include its use in the production of specialty chemicals and materials .

Mechanism of Action

The mechanism of action of methyl 2-(5-bromo-3-oxo-1H-1,2,4-triazol-2-yl)acetate involves its interaction with specific molecular targets and pathways. It exerts its effects by binding to target molecules and modulating their activity. This can lead to changes in cellular processes and biochemical pathways, resulting in the desired therapeutic or industrial outcomes .

Comparison with Similar Compounds

methyl 2-(5-bromo-3-oxo-1H-1,2,4-triazol-2-yl)acetate can be compared with other similar compounds to highlight its uniqueness. Similar compounds include those with comparable chemical structures and reactivity. this compound stands out due to its specific properties and applications that make it more suitable for certain research and industrial purposes .

Properties

IUPAC Name

methyl 2-(5-bromo-3-oxo-1H-1,2,4-triazol-2-yl)acetate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C5H6BrN3O3/c1-12-3(10)2-9-5(11)7-4(6)8-9/h2H2,1H3,(H,7,8,11)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

YYNNAFSZZVLDCB-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC(=O)CN1C(=O)N=C(N1)Br
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

COC(=O)CN1C(=O)N=C(N1)Br
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C5H6BrN3O3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

236.02 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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